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Compound of Interest

Compound Name:
Ethyl 3-

oxocyclopentanecarboxylate

Cat. No.: B1583539 Get Quote

For Researchers, Scientists, and Drug Development Professionals

CAS Number: 5400-79-3

Introduction
Ethyl 3-oxocyclopentanecarboxylate is a cyclic β-keto ester of significant interest in organic

synthesis and medicinal chemistry. Its bifunctional nature, possessing both a ketone and an

ester group within a five-membered ring, renders it a versatile building block for the synthesis of

a wide array of more complex molecules. This guide provides a comprehensive overview of its

chemical and physical properties, synthesis, reactivity, and its applications as a key

intermediate in pharmaceutical research and development.

Chemical and Physical Properties
Ethyl 3-oxocyclopentanecarboxylate is a colorless to light yellow liquid. A summary of its key

quantitative properties is presented in Table 1.
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Property Value Reference

CAS Number 5400-79-3 [1]

Molecular Formula C₈H₁₂O₃ [1][2]

Molecular Weight 156.18 g/mol [1][2]

Boiling Point 120 °C at 14 Torr

Density 1.120 ± 0.06 g/cm³ (Predicted)

Appearance Colorless to light yellow liquid

Storage Temperature 2-8°C

Synthesis
The primary route for the synthesis of Ethyl 3-oxocyclopentanecarboxylate is the Dieckmann

condensation, an intramolecular cyclization of a diester. Specifically, the cyclization of diethyl

adipate in the presence of a strong base affords the target molecule.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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